Cas no 1017687-42-1 (3-Bromo-5-phenylthiophene-2-carboxylic acid)

3-Bromo-5-phenylthiophene-2-carboxylic acid is a brominated thiophene derivative featuring a phenyl substituent and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the 3-position enhances reactivity for further cross-coupling reactions, such as Suzuki or Stille couplings, while the carboxylic acid group allows for derivatization via esterification or amidation. Its rigid thiophene core contributes to stability and electronic properties, making it valuable in conjugated systems for optoelectronic applications. The product is characterized by high purity and consistent quality, ensuring reliable performance in synthetic workflows.
3-Bromo-5-phenylthiophene-2-carboxylic acid structure
1017687-42-1 structure
Product Name:3-Bromo-5-phenylthiophene-2-carboxylic acid
CAS No:1017687-42-1
MF:C11H7BrO2S
MW:283.141081094742
CID:3167700
PubChem ID:22309112
Update Time:2025-10-28

3-Bromo-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-bromo-5-phenyl-
    • 1017687-42-1
    • G28696
    • 3-bromo-5-phenylthiophene-2-carboxylic acid
    • SQB68742
    • 3-bromo-5-phenylthiophene-2-carboxylicacid
    • 3-Bromo-5-phenylthiophene-2-carboxylic acid
    • Inchi: 1S/C11H7BrO2S/c12-8-6-9(15-10(8)11(13)14)7-4-2-1-3-5-7/h1-6H,(H,13,14)
    • InChI Key: MJFRFJZYUNUNJS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)SC(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.93501Da
  • Monoisotopic Mass: 281.93501Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65.5Ų

3-Bromo-5-phenylthiophene-2-carboxylic acid Pricemore >>

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